(4-Hydroxyphenyl) 2,5-dibromobenzoate

• IUPAC Name: (4-hydroxyphenyl) 2,5-dibromobenzoate
• InChI: InChI=1S/C13H8Br2O3/c14-8-1-6-12(15)11(7-8)13(17)18-10-4-2-9(16)3-5-10/h1-7,16H
• InChI Key: PWYPBRLIJRYTCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC(=O)C2=C(C=CC(=C2)Br)Br
• Molecular Formula: C13H8Br2O3
• Molecular Weight: 372.01 g/mol

Description

“(4-Hydroxyphenyl) 2,5-dibromobenzoate” is a chemical compound with the molecular formula C13H8Br2O3. The average mass of this compound is 372.009 Da.

Scientific Research Applications

Electrophilic Substitution Reactions

• Study on Benzo[b]thiophen Derivatives : Research by Clarke, Scrowston, and Sutton (1973) on benzo[b]thiophen derivatives, which are structurally related to (4-Hydroxyphenyl) 2,5-dibromobenzoate, highlights electrophilic substitution reactions such as bromination and formylation. These reactions are fundamental in synthesizing various organic compounds (Clarke, Scrowston, & Sutton, 1973).

Synthesis of Bioactive Compounds

• Oxidative Coupling of Stilbenes : A study by Sako, Hosokawa, Ito, and Iinuma (2004) on the oxidative coupling of stilbenes, related to the chemical structure of (4-Hydroxyphenyl) 2,5-dibromobenzoate, demonstrates its application in synthesizing bioactive compounds like resveratrol (Sako, Hosokawa, Ito, & Iinuma, 2004).

Derivative Formation in Organic Chemistry

• Reduction of Hydroxybenzoic Acids : Research by Ritmaleni, Notario, and Yuliatun (2013) on the reduction of hydroxybenzoic acids, closely related to (4-Hydroxyphenyl) 2,5-dibromobenzoate, reveals insights into the formation of derivatives through reduction reactions (Ritmaleni, Notario, & Yuliatun, 2013).

Bioorthogonal Chemistry for Protein Conjugation

• Boron-Nitrogen Heterocycle Formation : Dilek, Lei, Mukherjee, and Bane (2015) demonstrated the formation of a boron-nitrogen heterocycle, relevant to the chemistry of (4-Hydroxyphenyl) 2,5-dibromobenzoate, for bioorthogonal coupling reactions in protein conjugation (Dilek, Lei, Mukherjee, & Bane, 2015).

Analysis of Environmental Phenols

• On-line HPLC-MS/MS Method for Environmental Phenols : Ye, Bishop, Needham, and Calafat (2008) developed a method using high performance liquid chromatography-tandem mass spectrometry, which can be applied to analyze compounds like (4-Hydroxyphenyl) 2,5-dibromobenzoate in environmental samples (Ye, Bishop, Needham, & Calafat, 2008).

Pseudopolymorphs in Material Science

• Characterization of Hydroxybenzoic Acid Derivatives : Research by Jayaraman, Balasubramaniam, and Valiyaveettil (2004) on hydroxybenzoic acid derivatives, similar to (4-Hydroxyphenyl) 2,5-dibromobenzoate, focuses on the characterization of pseudopolymorphs, which has implications in material science and pharmaceuticals (Jayaraman, Balasubramaniam, & Valiyaveettil, 2004).

Antitumor and Antimicrobial Applications

• Synthesis and Antitumor Activity : Bhole and Bhusari (2011) synthesized derivatives of hydroxyphenyl compounds and tested their antitumor activity, indicating the potential of (4-Hydroxyphenyl) 2,5-dibromobenzoate in oncology research (Bhole & Bhusari, 2011).
• Antimicrobial Activities of Triazole Derivatives : Zhao, Lu, Lu, Xin, Li, and Liu (2012) designed and synthesized triazole derivatives with antimicrobial activities, demonstrating the pharmaceutical applications of compounds related to (4-Hydroxyphenyl) 2,5-dibromobenzoate (Zhao, Lu, Lu, Xin, Li, & Liu, 2012).

Fluorescent Derivatives for Spectroscopy

• Synthesis of Fluorescent Thiazoles : Kammel, Tarabová, Machalický, Nepraš, Frumarova, and Hanusek (2016) synthesized fluorescent thiazole derivatives, providing insights into the use of (4-Hydroxyphenyl) 2,5-dibromobenzoate derivatives in fluorescence spectroscopy (Kammel, Tarabová, Machalický, Nepraš, Frumarova, & Hanusek, 2016).